1-(bromomethyl)-1-methoxy-3,3-dimethylcyclopentane
Overview
Description
1-(Bromomethyl)-1-methoxy-3,3-dimethylcyclopentane, commonly known as BMMC, is a cyclopentane-based compound that has been widely studied due to its unique properties and potential applications in a variety of scientific fields. In particular, BMMC has been studied for its synthesis methods, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.
Scientific Research Applications
BMMC has been studied for its potential applications in numerous scientific fields, including organic chemistry, medicinal chemistry, and biochemistry. In organic chemistry, BMMC has been studied as a building block for the synthesis of other compounds. In medicinal chemistry, BMMC has been studied for its potential use as a drug molecule. In biochemistry, BMMC has been studied for its potential use as a biochemical probe.
Mechanism of Action
The mechanism of action of BMMC is not yet fully understood. However, it is believed that BMMC may act as an inhibitor of certain enzymes and proteins in the body, which could potentially lead to its use as a therapeutic agent.
Biochemical and Physiological Effects
The biochemical and physiological effects of BMMC have yet to be fully elucidated. However, some studies have suggested that BMMC may have anti-inflammatory and anti-cancer effects. In addition, BMMC may have potential applications in the treatment of neurological disorders such as Alzheimer’s disease.
Advantages and Limitations for Lab Experiments
The advantages of using BMMC in lab experiments include its low cost and ease of synthesis. In addition, BMMC is a relatively stable compound, which makes it suitable for use in a variety of experiments. The main limitation of using BMMC in lab experiments is its relatively low solubility in aqueous solutions, which can limit its use in certain experiments.
Future Directions
Some potential future directions for BMMC research include the development of new synthesis methods, the investigation of its potential therapeutic applications, the exploration of its potential biochemical and physiological effects, and the development of new analytical methods for studying its properties. Additionally, further research is needed to better understand the mechanism of action of BMMC and its potential applications in drug discovery and development.
Synthesis Methods
The synthesis of BMMC involves a three-step process. First, 1-bromo-3-methylcyclopentane is reacted with methylmagnesium bromide in an ether solvent to form 1-methoxy-3,3-dimethylcyclopentane. Then, this product is reacted with bromine in aqueous acetic acid to form 1-(bromomethyl)-1-methoxy-3,3-dimethylcyclopentane. Finally, the product is isolated and purified by column chromatography.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 1-(bromomethyl)-1-methoxy-3,3-dimethylcyclopentane can be achieved through a multi-step process involving the conversion of commercially available starting materials into the desired product.", "Starting Materials": [ "3,3-dimethylcyclopentene", "Bromine", "Sodium hydroxide", "Methanol", "Hydrogen peroxide", "Sulfuric acid", "Sodium chloride", "Sodium bicarbonate" ], "Reaction": [ "Step 1: 3,3-dimethylcyclopentene is reacted with bromine in the presence of sulfuric acid to yield 1-bromo-3,3-dimethylcyclopentene.", "Step 2: The resulting product from step 1 is then treated with sodium hydroxide and hydrogen peroxide to form 1-bromo-3,3-dimethylcyclopentanol.", "Step 3: The product from step 2 is then reacted with methanol and sulfuric acid to form 1-(bromomethyl)-3,3-dimethylcyclopentane.", "Step 4: Finally, the product from step 3 is treated with sodium bicarbonate to yield the desired product, 1-(bromomethyl)-1-methoxy-3,3-dimethylcyclopentane." ] } | |
CAS RN |
2703771-95-1 |
Molecular Formula |
C9H17BrO |
Molecular Weight |
221.1 |
Purity |
95 |
Origin of Product |
United States |
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